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Compound of Interest

Compound Name: Strontium acetate

Cat. No.: B1198276

Introduction

Strontium acetate (Sr(CH3COO)2) is an inorganic salt that has garnered significant interest in
various scientific fields, including materials science and medicine. For drug development
professionals, particularly in the areas of osteoporosis and dentistry, understanding the
physicochemical properties of strontium-containing compounds is paramount. Strontium ions
have been shown to possess unique biological activities, primarily related to bone metabolism.
This technical guide provides a comprehensive overview of the theoretical and experimental
properties of strontium acetate, detailed experimental methodologies, and an exploration of
the key signaling pathways influenced by strontium.

Data Presentation

The following tables summarize the key theoretical and experimental properties of strontium
acetate for easy comparison.

Table 1: Theoretical Properties of Strontium Acetate
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Property Value Citation
Chemical Formula CaHeOa4Sr or Sr(CzH30:2)2 [1112]
Molecular Weight 205.71 g/mol [L12][31[41[5]16]
IUPAC Name Strontium diacetate [11[4115]
Appearance White crystalline powder [11[31[61[7]
Monoisotopic Mass 205.932226 Da [4]
Table 2: Experimental Properties of Strontium Acetate
Property Value Citation
Melting Point 1507C (loses 0.5 H=0); [21[3]1[6]1[8][°]
Decomposes at 350-400 °C
Density 2.099 g/cm3 [31141181[9]
Solubility in Water 40.19 g/100 g at 25 °C [2]
- Acetic Acid: 17.32 g/100 g at
Solubility in Other Solvents 25 °C- Methanol: 0.26 g/100 g [2]

at 15 °C- Acetone: Insoluble

Hygroscopicity

Hygroscopic

[7]

Spectroscopic Data

ATR-IR spectrum available

[1]

Experimental Protocols
Protocol 1: Determination of Aqueous Solubility

This protocol is adapted from the ICCVAM recommended protocol for determining test

chemical solubility.[10]

Objective: To determine the aqueous solubility of strontium acetate at a specific temperature

(e.g., 25 °C).
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Materials:

Strontium acetate powder

Distilled or deionized water

Analytical balance

Volumetric flasks and pipettes

Thermostatically controlled water bath or incubator

Magnetic stirrer and stir bars

Filtration apparatus (e.g., syringe filters with a pore size of 0.45 um)

A method for quantifying strontium concentration in the filtrate (e.g., inductively coupled
plasma optical emission spectrometry - ICP-OES, or atomic absorption spectroscopy - AAS)

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of strontium acetate to a
known volume of distilled water in a sealed container. This ensures that the solution reaches
saturation.

Equilibration: Place the container in a thermostatically controlled water bath set to the
desired temperature (e.g., 25 °C £ 0.5 °C). Stir the solution vigorously using a magnetic
stirrer for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the solution to stand undisturbed at the constant
temperature for at least 24 hours to allow the excess solid to settle.

Sampling: Carefully withdraw a sample of the supernatant using a pipette. To avoid
disturbing the sediment, the pipette tip should be positioned in the upper portion of the
solution.

Filtration: Immediately filter the sample using a syringe filter that has been pre-warmed to the
experimental temperature to prevent precipitation during filtration. Discard the first few drops
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of the filtrate.

o Quantification: Accurately dilute the clear filtrate with a known volume of solvent. Determine
the concentration of strontium in the diluted filtrate using a calibrated analytical technique
such as ICP-OES or AAS.

o Calculation: Calculate the solubility of strontium acetate in g/100 mL or other desired units
based on the measured strontium concentration and the dilution factor.

Protocol 2: Determination of Melting Point

This protocol describes a standard method for determining the melting point of a solid
substance, taking into account potential decomposition.

Objective: To determine the melting point or decomposition temperature of strontium acetate.

Materials:

Strontium acetate powder, finely ground and dried

Capillary tubes

Melting point apparatus with a heating block and thermometer/temperature sensor

Mortar and pestle

Procedure:

o Sample Preparation: Finely grind a small amount of dry strontium acetate using a mortar
and pestle.

o Loading the Capillary Tube: Pack the powdered sample into a capillary tube to a height of 2-
3 mm by tapping the sealed end of the tube on a hard surface.

» Calibration: If necessary, calibrate the melting point apparatus using standards with known
melting points.
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» Heating: Place the capillary tube in the heating block of the melting point apparatus. Heat the
block at a rapid rate initially until the temperature is about 15-20 °C below the expected
melting point.

o Observation: Decrease the heating rate to 1-2 °C per minute to allow for accurate
observation.

e Melting Point Range: Record the temperature at which the first drop of liquid appears (the
beginning of melting) and the temperature at which the entire solid has turned into a clear
liquid (the end of melting). This is the melting point range.

o Observation of Decomposition: If the sample darkens, chars, or evolves gas instead of or
during melting, this indicates decomposition. Record the temperature at which these
changes are first observed as the decomposition temperature. For strontium acetate, which
is known to lose water at 150°C and decompose at higher temperatures, note any changes
in appearance at these temperatures.[2][6]

Signaling Pathways and Biological Activity

Strontium ions, the active component of strontium acetate in biological systems, have been
shown to modulate key signaling pathways involved in bone homeostasis. This has significant
implications for the development of therapeutics for osteoporosis and other bone-related
disorders.[11][12][13]

Calcium-Sensing Receptor (CaSR) Activation

One of the primary mechanisms of action for strontium is through the activation of the Calcium-
Sensing Receptor (CaSR), a G-protein coupled receptor present on the surface of osteoblasts
and osteoclasts.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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